4-(2,4,6-Trimethylbenzoyl)benzoic acid

• IUPAC Name: 4-(2,4,6-trimethylbenzoyl)benzoic acid
• InChI: InChI=1S/C17H16O3/c1-10-8-11(2)15(12(3)9-10)16(18)13-4-6-14(7-5-13)17(19)20/h4-9H,1-3H3,(H,19,20)
• InChI Key: QFTOOAGTYSVOBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)C2=CC=C(C=C2)C(=O)O)C
• Molecular Formula: C17H16O3
• DSSTOX Substance ID: DTXSID40357888
• Molecular Weight: 268.31 g/mol
• CAS RN: 65414-32-6

Description

4-(2,4,6-Trimethylbenzoyl)benzoic acid, also known as TMBB, is a synthetic organic compound with a wide range of applications in the scientific research field. It is a white crystalline solid that is soluble in ethanol and insoluble in water. TMBB is commonly used as a reagent in organic synthesis and is widely used in various laboratory experiments. It is also used in the production of pharmaceuticals, agricultural products, and other industrial chemicals.

Scientific Research Applications

Crystal Structure Analysis

• Research has explored the crystal structures of compounds related to 4-(2,4,6-Trimethylbenzoyl)benzoic acid. For instance, studies on 2,4,6-trimethylpyridine with benzoic acid adducts have shown hydrogen bonding interactions and carboxylic proton transfer in nitrobenzoic derivatives (Foces-Foces et al., 1999).

Synthesis and Characterization of Complexes

• The synthesis of mixed crystals involving this compound and related compounds has been reported. For example, slow evaporation techniques have been used to create tetramer units through specific hydrogen bonds, showcasing the compound's utility in complex synthesis (Foces-Foces et al., 1996).

Analysis in Agricultural Products

• Methods have been developed for the separation, characterization, and quantitation of benzoic and phenolic acids in agricultural products, such as cranberries. This highlights the compound's relevance in food chemistry and analysis (Zuo, Wang, & Zhan, 2002).

Quantum Chemical Studies

• Quantum chemical studies on derivatives of benzoic acid, including those related to this compound, have provided insights into their dissociation and dimerization processes. These studies are crucial for understanding the chemical behavior of such compounds (Sainsbury, 1975).

Drug Development and Toxicity Studies

• Toxicity assessments of benzoic acid derivatives, including those similar to this compound, have been conducted. Such studies are essential for evaluating the safety of these compounds in various applications, although direct studies on this compound are not available (Gorokhova, Mikhailova, Ulanova, & Yadykina, 2020).

Molecular Interactions and Spectroscopy

• Studies have also focused on the interactions and spectroscopic properties of this compound derivatives. These include investigations into their circular dichroism when combined with amines, providing valuable insights for chemical and pharmaceutical research (Tokura, Nagai, Takenaka, & Oshima, 1974).

Polymer Science

• The use of benzoic acid derivatives in doping polymers like polyaniline has been explored. This research indicates the compound's potential application in materials science and electronics (Amarnath & Palaniappan, 2005).

Environmental Studies

• Research on the photodecomposition of chlorobenzoic acids, related to this compound, has implications for environmental chemistry and pollution control (Crosby & Leitis, 1969).

Safety and Hazards

The safety data sheet for benzoic acid, which is functionally related to “4-(2,4,6-Trimethylbenzoyl)benzoic acid”, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye damage, and specific target organ toxicity (repeated exposure) - lungs.